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Compound of Interest

Compound Name: Anhydrofulvic acid

Cat. No.: B1243118 Get Quote

A Note on Terminology: The term "anhydrofulvic acid" is not commonly used in scientific

literature to describe a distinct, separate compound from fulvic acid. It most likely refers to the

final, highly purified, and dried (anhydrous) form of fulvic acid, which is the result of the

extensive isolation and purification processes detailed in this guide. Therefore, this document

focuses on the methodologies to obtain high-purity fulvic acid suitable for research and

development.

Fulvic acid is a principal component of humic substances, which are the organic constituents of

soil, peat, and other natural sources.[1] It is produced through the microbial degradation of

plant and animal matter.[2] Due to its complex and heterogeneous nature, obtaining pure fulvic

acid is a meticulous process involving several stages of extraction, fractionation, and

purification.

Extraction of Crude Fulvic Acid
The initial step involves extracting humic substances from the raw material. The most common

method is alkaline extraction.[3]

Experimental Protocol: Alkaline Extraction (Adapted from the International Humic Substance

Society - IHSS Method)[4]

Sample Preparation: Air-dry the source material (e.g., soil, peat) and sieve it to pass a 2-mm

sieve.
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Acid Pre-treatment: Equilibrate the sample to a pH between 1.0 and 2.0 with 1 M HCl. Adjust

the liquid-to-solid ratio to 10:1 (mL/g). Shake the suspension for 1 hour.

Separation of FA Extract 1: Separate the supernatant by decantation or low-speed

centrifugation. This supernatant is designated as "FA Extract 1" and is saved for later

purification.

Alkaline Extraction: Neutralize the solid residue to pH 7.0 with 1 M NaOH. Add 0.1 M NaOH

under a nitrogen atmosphere to achieve a final extractant-to-soil ratio of 10:1.

Extraction: Shake the suspension intermittently for a minimum of 4 hours under a nitrogen

atmosphere. Allow the suspension to settle overnight.

Separation of Humic and Fulvic Acids: Collect the supernatant by decantation or

centrifugation. Acidify the supernatant to pH 1.0 with 6 M HCl while stirring constantly. Let the

suspension stand for 12 to 16 hours.

Fractionation: Centrifuge to separate the precipitated humic acid from the supernatant, which

contains the fulvic acid ("FA Extract 2").

Purification of Fulvic Acid
The crude fulvic acid extracts contain various impurities, including salts, minerals, and co-

extracted hydrophilic organic molecules.[5] Purification is crucial to obtain a product suitable for

scientific research. Adsorption chromatography using a hydrophobic resin like XAD-8 is a

standard and effective method.

Experimental Protocol: Purification using XAD-8 Resin (IHSS Method)

Column Preparation: Prepare a column with XAD-8 resin. The volume of resin depends on

the amount of initial sample.

Loading FA Extract 1: Pass "FA Extract 1" through the XAD-8 column at a flow rate of

approximately 15 bed volumes per hour. The fulvic acid will be adsorbed onto the resin.

Washing: Discard the effluent and rinse the column with 0.65 column volumes of distilled

water to remove salts and other non-adsorbed impurities.
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Elution: Back-elute the adsorbed fulvic acid from the column using 1 column volume of 0.1 M

NaOH, followed by 2 to 3 column volumes of distilled water.

Acidification: Immediately acidify the eluate to pH 1.0 with 6 M HCl.

Processing FA Extract 2: Pass "FA Extract 2" through a separate XAD-8 column (using 1 mL

of resin per gram of the initial dry sample).

Combine and Purify: The eluted fulvic acid fractions can be further purified to reduce ash

content.

Alternative and Further Purification Steps:

Dialysis: While less satisfactory for fulvic acid due to its smaller molecular size, dialysis

against dilute HCl followed by distilled water can be used to remove salts if resin is

unavailable.

Hydrofluoric Acid (HF) Treatment: To reduce ash content (silicates), a treatment with a dilute

HCl/HF solution can be employed. This should be done with extreme caution in appropriate

plastic containers due to the hazardous nature of HF.

Filtration: Techniques like ultrafiltration and micro-filtration can be used to remove

contaminants and toxins.

Precipitation: A method involving pH adjustment to a weakly acidic to neutral range (4 to 7)

can precipitate fulvic acids, especially in the presence of aluminum ions.

Quantitative Data on Fulvic Acid Purification
The efficiency of the purification process can be assessed by various parameters, which are

summarized in the table below.
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Parameter Method
Source
Material

Value Reference

Recovery of

Fulvic Acid

Precipitation at

pH 5.0
Andisol

86% (dissolved

total organic

carbon basis)

Precipitation at

pH 5.0
Andisol

97%

(absorbance

basis, 400 nm)

Adsorption on

XAD-8 resin
Andisol

14% (dissolved

total organic

carbon basis)

Adsorption on

XAD-8 resin
Andisol

28%

(absorbance

basis, 400 nm)

Ash Content
HCl/HF

Treatment
Soil < 1%

Centrifugation,

pressure

filtration, dialysis,

resin exchange,

and freeze-

drying

Soils and

sediments
< 0.22%

Experimental Workflow and Diagrams
The overall workflow for the isolation and purification of fulvic acid can be visualized as a series

of sequential steps.
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Crude Extraction

Purification

Raw Material (Soil, Peat)

Acid Pre-treatment (1M HCl, pH 1-2)

Centrifugation / Decantation

FA Extract 1 (Supernatant)

Supernatant

Solid Residue

Residue

XAD-8 Resin Chromatography

Alkaline Extraction (0.1M NaOH, pH 7)

Centrifugation / Decantation

Supernatant

Acidification (6M HCl, pH 1)

Humic Acid Precipitation

Centrifugation

FA Extract 2 (Supernatant)

Supernatant

Humic Acid (Precipitate)

Precipitate

Elution (0.1M NaOH)

Purified Fulvic Acid Solution

Ash Reduction (Optional: HF treatment)

Final Purification (Dialysis / Filtration)

Freeze Drying

Anhydrofulvic Acid (High Purity Solid)
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Fulvic Acid

Intracellular Signaling Cascade

Inhibition

Inflammatory Stimulus (e.g., LPS)

Cell Surface Receptor (e.g., TLR4)

NF-κB Activation

Pro-inflammatory Cytokines (e.g., TNF-α, IL-6)

Inflammation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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